Cas no 1780058-13-0 (2-2-(3-fluorophenoxy)ethylmorpholine)

• Product Name: 2-2-(3-fluorophenoxy)ethylmorpholine
• CAS No: 1780058-13-0
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6234357
• PubChem ID: 84133326
• Update Time: 2025-05-20

2-2-(3-fluorophenoxy)ethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-fluorophenoxy)ethylmorpholine
• 2-[2-(3-fluorophenoxy)ethyl]morpholine
• 1780058-13-0
• EN300-1780966

• Inchi： 1S/C12H16FNO2/c13-10-2-1-3-11(8-10)15-6-4-12-9-14-5-7-16-12/h1-3,8,12,14H,4-7,9H2
• InChI Key： PGHOSSBYQZEVRA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1CNCCO1

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-2-(3-fluorophenoxy)ethylmorpholine

Comprehensive Overview of 2-2-(3-fluorophenoxy)ethylmorpholine (CAS No. 1780058-13-0): Properties, Applications, and Industry Insights

The compound 2-2-(3-fluorophenoxy)ethylmorpholine (CAS No. 1780058-13-0) is a specialized morpholine derivative with a unique molecular structure combining a fluorophenoxy group and an ethylmorpholine backbone. This structural configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the 3-fluorophenoxy moiety enhances its binding affinity in biological systems, while the morpholine ring contributes to its solubility and stability under various conditions.

In recent years, the demand for fluorinated organic compounds like 2-2-(3-fluorophenoxy)ethylmorpholine has surged due to their applications in drug discovery and precision agriculture. Researchers are particularly intrigued by its potential as a bioactive intermediate in the synthesis of novel therapeutics targeting neurological disorders and metabolic diseases. The compound's fluorine atom plays a critical role in modulating lipophilicity and membrane permeability, addressing key challenges in modern medicinal chemistry.

From an industrial perspective, 2-2-(3-fluorophenoxy)ethylmorpholine is synthesized through multi-step organic reactions involving etherification and amine functionalization. Advanced techniques such as HPLC purification and NMR characterization ensure high purity (>98%), meeting the stringent requirements of GMP-compliant production. Its stability under ambient conditions and compatibility with common solvents like DMSO and ethanol further enhance its utility in laboratory and industrial settings.

Environmental and regulatory considerations are paramount when handling fluorinated compounds. While 2-2-(3-fluorophenoxy)ethylmorpholine is not classified as hazardous under current guidelines, proper waste management protocols must be followed to minimize ecological impact. The compound's biodegradability profile is under active investigation, aligning with the global push toward green chemistry principles.

Market trends indicate growing interest in morpholine-based derivatives for crop protection formulations, driven by the need for eco-friendly pesticides with targeted action. The 3-fluorophenoxy group in this compound exhibits synergistic effects with certain herbicidal agents, opening avenues for patent-protected formulations. Analytical methods like LC-MS and GC-FID are routinely employed to quantify residues, ensuring compliance with food safety regulations.

Innovations in continuous flow chemistry have streamlined the production of 2-2-(3-fluorophenoxy)ethylmorpholine, reducing energy consumption by 40% compared to batch processes. This aligns with the pharmaceutical industry's focus on process intensification and cost optimization. Patent landscapes reveal increasing filings for analogous structures, highlighting their potential in kinase inhibitor development and ion channel modulation.

For researchers exploring structure-activity relationships (SAR), this compound serves as a versatile scaffold for molecular hybridization strategies. Computational studies using docking simulations predict favorable interactions with G-protein-coupled receptors (GPCRs), suggesting untapped therapeutic applications. Collaborative efforts between academia and industry are accelerating the translation of these findings into preclinical candidates.

Quality control of 2-2-(3-fluorophenoxy)ethylmorpholine involves rigorous testing for heavy metal impurities and residual solvents, adhering to ICH Q3D guidelines. Storage recommendations include protection from moisture in amber glass containers at controlled temperatures, ensuring long-term stability. These protocols are critical for maintaining batch-to-batch consistency in high-throughput screening applications.

The compound's role in advanced material science is gaining attention, particularly in designing self-assembling monolayers (SAMs) for biosensors. Its amphiphilic nature enables precise surface modifications, enhancing sensor sensitivity in point-of-care diagnostics. Such interdisciplinary applications underscore the versatility of fluorinated morpholine derivatives beyond traditional domains.

Future research directions may explore the enantioselective synthesis of 2-2-(3-fluorophenoxy)ethylmorpholine to investigate chiral selectivity in biological targets. Advances in organocatalysis and enzymatic resolution could unlock new stereoisomers with enhanced potency. These developments would position the compound at the forefront of precision medicine initiatives.